Cas no 498546-32-0 (2-Naphthalenecarboxylic acid, 3-amino-4-nitro-)

• Product Name: 2-Naphthalenecarboxylic acid, 3-amino-4-nitro-
• CAS No: 498546-32-0
• MF: C₁₁H₈N₂O₄
• MW: 232.192222595215
• CID: 1551884
• PubChem ID: 22064531
• Update Time: 2025-11-02

2-Naphthalenecarboxylic acid, 3-amino-4-nitro- Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenecarboxylic acid, 3-amino-4-nitro-
• 3-Amino-4-nitro-2-naphthoic acid
• starbld0026236
• 3-Amino-4-nitro-2-naphthalenecarboxylic acid
• AKOS040871484
• 3-amino-4-nitronaphthalene-2-carboxylic acid
• SCHEMBL5837648
• EN300-370874
• 3-amino-4-nitro-[2]naphthoic acid
• 498546-32-0
• VWOXDFIGNUTZAK-UHFFFAOYSA-N

• Inchi： 1S/C11H8N2O4/c12-9-8(11(14)15)5-6-3-1-2-4-7(6)10(9)13(16)17/h1-5H,12H2,(H,14,15)
• InChI Key： VWOXDFIGNUTZAK-UHFFFAOYSA-N
• SMILES： OC(C1C=C2C=CC=CC2=C(C=1N)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 232.04844
• Monoisotopic Mass: 232.04840674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 109Ų

Experimental Properties

• PSA: 106.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Nitronaphthalenes

Additional information on 2-Naphthalenecarboxylic acid, 3-amino-4-nitro-

Comprehensive Guide to 2-Naphthalenecarboxylic acid, 3-amino-4-nitro- (CAS No. 498546-32-0): Properties, Applications, and Market Insights

2-Naphthalenecarboxylic acid, 3-amino-4-nitro- (CAS No. 498546-32-0) is a specialized organic compound that has garnered significant attention in the chemical and pharmaceutical industries. This nitro-substituted naphthalene derivative is known for its unique chemical properties and versatile applications. With the increasing demand for high-performance intermediates in drug synthesis and material science, understanding this compound's characteristics and potential uses is essential for researchers and industry professionals.

The molecular structure of 2-Naphthalenecarboxylic acid, 3-amino-4-nitro- features a naphthalene backbone with both amino and nitro functional groups, making it a valuable building block in organic synthesis. Its CAS number 498546-32-0 serves as a unique identifier, ensuring precise communication among chemists and regulatory bodies. Recent studies highlight its role in developing fluorescent dyes and pharmaceutical intermediates, aligning with the growing interest in sustainable chemistry and green synthesis methods.

One of the most searched questions about 3-amino-4-nitro-2-naphthalenecarboxylic acid relates to its solubility and stability under various conditions. Research indicates that this compound exhibits moderate solubility in polar organic solvents, which is crucial for its application in catalysis and polymer chemistry. The presence of both electron-donating (amino) and electron-withdrawing (nitro) groups enhances its reactivity, making it a candidate for cross-coupling reactions—a hot topic in modern synthetic chemistry.

In the pharmaceutical sector, 2-Naphthalenecarboxylic acid derivatives are explored for their potential in designing new therapeutic agents. The 3-amino-4-nitro substitution pattern is particularly interesting for medicinal chemists due to its ability to interact with biological targets. This aligns with the current trend of drug repurposing and targeted drug delivery systems, which are frequently searched topics in scientific databases.

The market for nitro-substituted aromatic compounds like CAS 498546-32-0 is expanding, driven by advancements in agrochemicals and electronic materials. Industry reports suggest a rising demand for such intermediates in Asia-Pacific regions, where specialty chemicals production is booming. Companies are increasingly focusing on high-purity grades of this compound to meet the stringent requirements of pharmaceutical GMP standards.

Environmental considerations are also shaping the applications of 3-amino-4-nitro-2-naphthalenecarboxylic acid. Researchers are investigating biodegradable alternatives and catalytic processes to minimize waste generation during its synthesis. This responds to the global emphasis on green chemistry principles, a trending topic in both academic and industrial circles.

From a technical perspective, handling 2-Naphthalenecarboxylic acid, 3-amino-4-nitro- requires standard laboratory precautions for nitroaromatic compounds. Its thermal stability and compatibility with common reagents make it suitable for diverse synthetic protocols. Analytical techniques like HPLC and mass spectrometry are typically employed for quality control, addressing another common query about characterization methods for such compounds.

Future research directions for CAS 498546-32-0 may explore its photophysical properties for OLED applications or its potential in metal-organic frameworks (MOFs). These cutting-edge applications correspond with the increasing number of searches for advanced functional materials and energy storage solutions. As the chemical industry evolves, this compound's role in nanotechnology and smart materials may become more prominent.

In conclusion, 2-Naphthalenecarboxylic acid, 3-amino-4-nitro- (CAS No. 498546-32-0) represents an important class of aromatic intermediates with wide-ranging applications. Its significance in pharmaceutical development, material science, and green chemistry initiatives makes it a compound worth watching in coming years. For researchers and industry professionals, staying updated about its latest applications and synthetic methodologies will be crucial for innovation in their respective fields.